Cas no 651334-66-6 (1H-Indole, 6-methoxy-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)-)

• Product Name: 1H-Indole, 6-methoxy-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)-
• CAS No: 651334-66-6
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 405350
• PubChem ID: 10452618
• Update Time: 2025-04-19

1H-Indole, 6-methoxy-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-methoxy-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)-
• 3-(benzenesulfonyl)-6-methoxy-1-(piperidin-4-ylmethyl)indole
• DTXSID70440196
• SCHEMBL4073819
• 651334-66-6

• Inchi： 1S/C21H24N2O3S/c1-26-17-7-8-19-20(13-17)23(14-16-9-11-22-12-10-16)15-21(19)27(24,25)18-5-3-2-4-6-18/h2-8,13,15-16,22H,9-12,14H2,1H3
• InChI Key： JOEWOOADODYVEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C2C=CC(=CC=2N(C=1)CC1CCNCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 384.15092
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 60.33